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Compound of Interest

1-(2-bromophenyl)-2,5-
Compound Name:
dimethylpyrrole

Cat. No.: B180831

Technical Support Center: 1-(2-
bromophenyl)-2,5-dimethylpyrrole

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(2-bromophenyl)-2,5-dimethylpyrrole
was not located. The information provided below is based on data for structurally similar
compounds, including other bromophenyl-dimethylpyrrole isomers and various
dimethylpyrroles. Researchers should handle this compound with caution and perform a
thorough risk assessment before use.

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 1-(2-bromophenyl)-2,5-dimethylpyrrole.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 1-(2-bromophenyl)-2,5-dimethylpyrrole?

Al: Based on data for similar compounds, 1-(2-bromophenyl)-2,5-dimethylpyrrole is
expected to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
Some related compounds are also classified as flammable liquids and are toxic if swallowed, in
contact with skin, or if inhaled.[2]

Q2: What personal protective equipment (PPE) should | wear when handling this compound?
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A2: Always wear appropriate personal protective equipment, including:

Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing to prevent skin exposure.[3][4]

In case of dust or aerosol generation, use a NIOSH/MSHA approved respirator.[4]
Q3: How should I properly store 1-(2-bromophenyl)-2,5-dimethylpyrrole?

A3: Store the compound in a tightly closed container in a cool, dark, dry, and well-ventilated
place.[5][6] Keep it away from incompatible materials such as strong oxidizing agents and
strong acids.[2][4][5]

Q4: What should | do in case of a spill?

A4: In the event of a spill, evacuate non-essential personnel from the area.[5] Wear appropriate
PPE, and if the material is a solid, sweep it up carefully to avoid creating dust and place it in a
sealed container for disposal.[5] If it is a liquid, absorb it with an inert material and dispose of it
in a sealed container.[4] Ensure the area is well-ventilated.

Q5: What is the appropriate first aid response for exposure?
A5:
 Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[5]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[3] If skin irritation occurs, seek medical advice.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3][5] If eye irritation persists, get medical attention.

[5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[4]
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Troubleshooting Guide

Issue Possible Cause

Recommended Action

) Exposure to air, light, or
Compound has discolored )
moisture.

Store in a tightly sealed
container, in a cool, dark place,
and potentially under an inert

atmosphere.

Difficulty dissolving the )
Inappropriate solvent.

Based on similar compounds,

methanol is a potential solvent.

compound [5][7] Always perform a small-
scale solubility test.
Verify the purity of the
Inconsistent experimental Impurities or degradation of compound. Ensure proper
results the compound. storage conditions have been

maintained.

Quantitative Data for Structurally Similar

Compounds

1-(4-bromophenyl)-2,5-

Property . 2,5-Dimethylpyrrole
dimethylpyrrole

Molecular Formula C12H12BrN[1][7][8] C6HSN

Molecular Weight 250.13 g/mol [7] 95.14 g/mol

Melting Point 75-77 °C[7] Not Available

Boiling Point 320.2 °C at 760 mmHg[7] 165 °C

Flash Point 147.5 °C[7] 55°C

Appearance Powder[7] Liquid

Experimental Protocols
Standard Handling Protocol
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Risk Assessment: Before starting any work, perform a comprehensive risk assessment for
the entire experimental procedure.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood.[4][5] Ensure that an eyewash station and safety shower are readily
accessible.[3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE as outlined in the FAQ section.
Weighing: If weighing a solid form, do so in a manner that minimizes dust generation.

Transfer: Use appropriate tools (e.g., spatulas, non-sparking tools) for transferring the
material.[4][6]

Waste Disposal: Dispose of all waste materials, including empty containers and
contaminated PPE, in accordance with local, state, and federal regulations.[3]

Hygiene: Wash hands thoroughly after handling the compound.[3][5]

Visualizations
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Caption: Workflow for responding to a chemical spill.
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Caption: Decision tree for safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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